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Compound of Interest

Compound Name: SHP2-D26

Cat. No.: B10823995

Essential Safety and Handling Guide for SHP2-D26

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with SHP2-D26, a potent and effective PROTAC
SHP2 degrader. Adherence to these procedures is vital for ensuring laboratory safety and
maintaining experimental integrity.

SHP2-D26 is utilized in research, particularly in studies related to esophageal cancer and acute
myeloid leukemia.[1] It functions by inducing the degradation of the SHP2 protein.[1]

Quantitative Data Summary

For ease of reference, key quantitative data for SHP2-D26 are summarized in the table below.
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Property Value Source
Molecular Formula Cs6H79CIN1206S2 [2]
Molecular Weight 1115.89 g/mol [2]
Purity 95.83% [1]

CAS Number 2458219-65-1 [1]

ICso in KYSE520 cells 0.66 pM [11[3]
ICso0 in MV-4-11 cells 0.99 nM [11[3]
DCso in KYSES20 cells 6.0 nM [11[4]
DCso in MV-4-11 cells 2.6 nM [1]4]

Personal Protective Equipment (PPE)

A comprehensive assessment of the hazards associated with handling SHP2-D26 is necessary
to determine the appropriate PPE.[5] The minimum required PPE for handling SHP2-D26
includes:

+ Body Protection: A lab coat must be worn to protect skin and clothing from potential
contamination.[5][6][7] For procedures with a higher risk of splashing, consider a solid-front
gown.

o Eye and Face Protection: Safety glasses with side shields are mandatory.[5][6] When there
is a splash hazard, a face shield should be worn in addition to safety glasses or goggles.[5]

[8]

o Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental
contact.[5] It is recommended to wear double gloves. Gloves must be changed immediately
if contaminated, and hands should be washed thoroughly after removal.[9]

o Respiratory Protection: While not typically required for handling small quantities in a well-
ventilated area or a chemical fume hood, a respirator may be necessary if there is a risk of
generating aerosols of the solid compound or high concentrations of vapor from solutions.
The type of respirator should be selected based on a formal risk assessment.[7][8]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-145162/SHP2-D26-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-145162/SHP2-D26-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/shp2-d26.html
https://www.medchemexpress.com/shp2-d26.html
https://www.medchemexpress.com/shp2-d26.html
https://pubs.acs.org/doi/10.1021/acs.jmedchem.0c00471
https://www.medchemexpress.com/shp2-d26.html
https://pubs.acs.org/doi/10.1021/acs.jmedchem.0c00471
https://www.medchemexpress.com/shp2-d26.html
https://pubmed.ncbi.nlm.nih.gov/32437146/
https://www.medchemexpress.com/shp2-d26.html
https://pubmed.ncbi.nlm.nih.gov/32437146/
https://www.benchchem.com/product/b10823995?utm_src=pdf-body
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/product/b10823995?utm_src=pdf-body
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://aspr.hhs.gov/S3/Pages/Personal-Protective-Equipment.aspx
https://www.westlab.com/blog/comprehensive-guide-to-lab-ppe-personal-protective-equipment
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://aspr.hhs.gov/S3/Pages/Personal-Protective-Equipment.aspx
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.ehs.wvu.edu/biosafety/biosafety-manual/chapter-10-personal-protective-equipment-for-biohazards
https://www.westlab.com/blog/comprehensive-guide-to-lab-ppe-personal-protective-equipment
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Experimental Protocol: Safe Handling of SHP2-D26

This protocol outlines the step-by-step procedure for safely handling SHP2-D26 from receipt to
experimental use.

Receiving and Storage

e Upon receipt, visually inspect the package for any signs of damage or leakage.
e The compound is typically shipped as a solid.
o Store the solid compound at -20°C for up to 2 years or at -80°C for up to 3 years.

» Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.
[10] Avoid repeated freeze-thaw cycles.[1]

Preparation of Stock Solutions

 All handling of the solid compound and preparation of stock solutions should be performed in
a chemical fume hood to minimize inhalation exposure.

e SHP2-D26 is soluble in DMSO up to 100 mg/mL (89.61 mM), which may require sonication
to fully dissolve.[11]

o Step-by-step preparation:
o Ensure all necessary PPE is worn correctly.

o Allow the vial of solid SHP2-D26 to equilibrate to room temperature before opening to
prevent condensation.

o Carefully weigh the required amount of the solid compound in a chemical fume hood.
o Add the appropriate volume of DMSO to achieve the desired concentration.
o Cap the vial tightly and vortex or sonicate until the solid is completely dissolved.

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.
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o Clearly label all vials with the compound name, concentration, date, and storage
conditions.

Use in Experiments

» When diluting the stock solution to working concentrations in cell culture media or other
buffers, continue to work in a biological safety cabinet or chemical fume hood.

o Handle all solutions containing SHP2-D26 with the same level of precaution as the
concentrated stock solution.

Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure regulatory compliance.[12][13]

e Solid Waste:
o Unused solid SHP2-D26 should be disposed of as hazardous chemical waste.

o Contaminated consumables such as pipette tips, tubes, and gloves should be collected in
a designated, clearly labeled hazardous waste container.[14]

e Liquid Waste:

o Aqueous solutions containing SHP2-D26 should be collected in a designated hazardous
liquid waste container. Do not pour down the drain.

o Waste containing organic solvents (like DMSO) should be collected in a separate,
appropriate solvent waste container.[15]

e Decontamination:

o All surfaces and equipment that come into contact with SHP2-D26 should be
decontaminated. Consult your institution's safety guidelines for appropriate
decontamination procedures for chemical agents.

e Waste Pickup:
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o Follow your institution's procedures for the pickup and disposal of hazardous chemical
waste. Ensure all waste containers are properly labeled and sealed.[12]

Visual Guides

The following diagrams illustrate key workflows for handling SHP2-D26.
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Caption: Workflow for Safe Handling of SHP2-D26.
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Caption: Spill Response Procedure for SHP2-D26.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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